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Compound of Interest

Compound Name: h-Met-otbu.hcl

Cat. No.: B554993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data sheet (SDS)

information for L-Methionine tert-butyl ester hydrochloride (h-Met-otbu.HCl), a derivative of the

essential amino acid methionine.[1] This compound is utilized in pharmaceutical and

nutraceutical research, including in the synthesis of bioactive compounds and as a component

in dietary supplements.[1] Understanding its safety profile is critical for professionals handling

this substance.

Core Safety and Handling Information
While specific quantitative toxicity data for h-Met-otbu.HCl is not readily available in the

provided search results, the available safety data sheets indicate that it should be handled with

care in a laboratory setting. The toxicological properties have not been fully investigated.[2]

Data Presentation
The following tables summarize the available quantitative and qualitative data for h-Met-
otbu.HCl.

Table 1: Chemical and Physical Properties
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Property Value Source

Chemical Name
L-Methionine tert-butyl ester

hydrochloride
[1][3]

Synonyms
h-Met-otbu.HCl, L-Met-

OtBu·HCl

CAS Number 91183-71-0

Molecular Formula C9H19NO2S.HCl

Molecular Weight 241.77 g/mol

Appearance White solid/powder

Melting Point 144 - 152 °C

Solubility No information available

Odor No information available

Table 2: Handling and Storage

Parameter Recommendation Source

Handling

Avoid contact with skin, eyes,

and clothing. Avoid ingestion

and inhalation. Avoid dust

formation. Use in a well-

ventilated area.

Storage
Keep refrigerated. Store at 0 -

8 °C.

Incompatible Materials Strong oxidizing agents.

Table 3: Personal Protective Equipment (PPE)
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Type Specification Source

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

Respiratory Protection

No protective equipment is

needed under normal use

conditions. A particle filter is

recommended if dust is

generated.

Table 4: First Aid Measures
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Exposure Route First Aid Procedure Source

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Get medical attention.

Inhalation

Remove to fresh air. Get

medical attention immediately

if symptoms occur.

Ingestion

Clean mouth with water and

drink afterwards plenty of

water. Get medical attention if

symptoms occur.

Table 5: Fire Fighting Measures

Aspect Information Source

Suitable Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.

Hazardous Decomposition

Products

Carbon monoxide (CO),

Carbon dioxide (CO2),

Nitrogen oxides (NOx), Sulfur

oxides, Hydrogen chloride.

Protective Equipment

As in any fire, wear self-

contained breathing apparatus

pressure-demand,

MSHA/NIOSH (approved or

equivalent) and full protective

gear.
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Table 6: Toxicological Information

Data Point Value Source

Acute Toxicity

Product information not

available. The toxicological

properties have not been fully

investigated.

Irritation No information available.

Sensitization No information available.

Carcinogenicity
Not listed by IARC, NTP,

ACGIH, OSHA, or Mexico.

Mutagenic Effects No information available.

Experimental Protocols
Detailed methodologies for key experiments, such as toxicological studies, are not available in

the provided search results. The safety data sheets for h-Met-otbu.HCl do not cite specific

experimental protocols.

Visualizations
The following diagrams illustrate key safety-related workflows for handling h-Met-otbu.HCl.
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Hazard Assessment

Control Measures

Emergency Response

Hazard Identification
(Review SDS)

Risk Assessment
(Potential for Exposure)

leads to

Engineering Controls
(Fume Hood)

informs

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

informs

Safe Handling Procedures
(Avoid Dust, Contact)

informs

Accidental Release
(Spill Response)

if fails if fails

Personal Exposure
(First Aid)

if fails

Fire Incident

if ignition source present
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Caption: Logical workflow from hazard assessment to emergency response for h-Met-
otbu.HCl.
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Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain the Spill
(Use inert absorbent material)

Collect Spilled Material
(Sweep up and shovel into suitable containers)

Dispose of Waste
(Follow institutional guidelines)

Decontaminate Spill Area

Spill Response Complete

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to a spill of h-Met-otbu.HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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